Cas no 1782803-64-8 ((3-phenylcyclobutyl)methanol)

• Product Name: (3-phenylcyclobutyl)methanol
• CAS No: 1782803-64-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD28652636
• CID: 5289921
• PubChem ID: 21702495
• Update Time: 2025-07-22

(3-phenylcyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-phenylcyclobutyl)methanol
• Cyclobutanemethanol, 3-phenyl-

• MDL： MFCD28652636
• Inchi： 1S/C11H14O/c12-8-9-6-11(7-9)10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
• InChI Key： UDBCHONGSGQBQN-UHFFFAOYSA-N
• SMILES： C1(CO)CC(C2=CC=CC=C2)C1

Additional information on (3-phenylcyclobutyl)methanol

Introduction to (3-phenylcyclobutyl)methanol (CAS No. 1782803-64-8)

(3-phenylcyclobutyl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1782803-64-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclobutyl and phenyl substituents, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of (3-phenylcyclobutyl)methanol consists of a cyclobutane ring substituted with a phenyl group at the 3-position, linked to a hydroxymethyl group. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry. The presence of the phenyl ring enhances the compound's interactiveness with biological targets, which is a crucial factor in pharmaceutical design.

Recent advancements in chemical biology have highlighted the importance of structural diversity in drug discovery. Compounds like (3-phenylcyclobutyl)methanol serve as valuable scaffolds for developing novel therapeutic agents. The cyclobutane moiety, in particular, has been shown to improve metabolic stability and oral bioavailability, key attributes for successful drug candidates.

In the context of medicinal chemistry, the hydroxymethyl group in (3-phenylcyclobutyl)methanol provides a reactive site for further functionalization. This feature allows chemists to modify the compound into more complex molecules with tailored biological activities. For instance, it can be oxidized to form aldehydes or carboxylic acids, or undergo etherification to introduce polar functionalities.

One of the most intriguing aspects of (3-phenylcyclobutyl)methanol is its potential role in modulating biological pathways. Studies have suggested that derivatives of this compound may interact with enzymes and receptors involved in inflammation and pain signaling. The phenyl ring, known for its ability to engage in π-stacking interactions, could enhance binding affinity to target proteins, making it a promising candidate for developing anti-inflammatory drugs.

The synthesis of (3-phenylcyclobutyl)methanol presents an interesting challenge due to the rigidity of the cyclobutane ring. Traditional methods often involve multi-step sequences with careful regioselective functionalization. However, recent innovations in catalytic chemistry have enabled more efficient routes to this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have streamlined the synthesis process and improved yields.

Material science also benefits from the unique properties of (3-phenylcyclobutyl)methanol. Its rigid structure and aromaticity make it suitable for designing polymers with enhanced mechanical strength and thermal stability. These materials could find applications in high-performance coatings, adhesives, and even electronic components where structural integrity is paramount.

The pharmacological potential of (3-phenylcyclobutyl)methanol extends beyond its direct use as a drug candidate. It serves as a building block for more complex molecules that can be screened for various therapeutic effects. The growing interest in structure-based drug design has led to increased utilization of such intermediates in academic and industrial research labs.

In conclusion, (3-phenylcyclobutyl)methanol (CAS No. 1782803-64-8) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug development and material engineering. As research continues to uncover new applications for this molecule, its importance is likely to grow further.